1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[4-[4-(4-nitrophenyl)piperazin-1-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H24N4O3/c1-14(22)18-8-6-16(7-9-18)20-12-10-19(11-13-20)15-2-4-17(5-3-15)21(23)24/h2-5,16H,6-13H2,1H3
• InChI Key: BBQDPBCKJJYJFU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine, also known as ANPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. ANPP is a precursor to fentanyl, a potent opioid analgesic, and is also used in the production of other opioids.

Mechanism of Action

1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine acts as a mu-opioid receptor agonist, which means it binds to and activates the mu-opioid receptor in the brain and spinal cord. The activation of the mu-opioid receptor results in the inhibition of pain signals, leading to analgesia. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine also has other effects on the body, including respiratory depression, sedation, and euphoria.
Biochemical and Physiological Effects:
1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine has several biochemical and physiological effects on the body. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine activates the mu-opioid receptor, leading to the inhibition of pain signals and the release of dopamine, a neurotransmitter that is associated with pleasure and reward. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine also has other effects on the body, including respiratory depression, sedation, and constipation. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine can also lead to physical dependence and addiction if used chronically.

Advantages and Limitations for Lab Experiments

1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is also relatively stable and easy to handle, making it a useful tool for studying opioid receptors. However, 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine has several limitations, including its potential for abuse and addiction, as well as its toxicity and potential side effects.

Future Directions

There are several future directions for research involving 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine. One area of interest is the development of new opioid analgesics with improved pharmacological properties, such as decreased toxicity and reduced potential for abuse. Researchers are also studying the role of opioid receptors in pain and addiction, and 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is a useful tool for studying these receptors. Additionally, there is interest in developing new therapies for opioid addiction, and 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine may play a role in these efforts.
Conclusion:
1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is a synthetic compound that has potential applications in scientific research, particularly in the study of opioid receptors and the development of new opioid analgesics. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is synthesized by reacting 4-nitrophenylpiperazine with acetic anhydride and piperidine, and has several biochemical and physiological effects on the body, including analgesia, respiratory depression, sedation, and constipation. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine has advantages and limitations for lab experiments, and there are several future directions for research involving this compound.

Synthesis Methods

1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is synthesized by reacting 4-nitrophenylpiperazine with acetic anhydride and piperidine. The reaction is carried out in the presence of a catalyst, such as sulfuric acid or phosphoric acid, and the resulting product is purified using various techniques, including recrystallization and chromatography. The synthesis of 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine has been used in various scientific research applications, including the development of new opioid analgesics and the study of opioid receptors. 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine is a precursor to fentanyl, which is a highly potent opioid analgesic used in clinical settings for pain management. Researchers have used 1-(1-acetyl-4-piperidinyl)-4-(4-nitrophenyl)piperazine to develop new fentanyl analogs with improved pharmacological properties, such as increased potency and duration of action.